POTASSIUM TETRABORATE TETRAHYDRATE
Overview
Description
Potassium Tetraborate Tetrahydrate, also known as Dipotassium Tetraborate Tetrahydrate or Potassium biborate, is a product resulting from the controlled reaction of potassium hydroxide, water, and boric acid . It is an alkaline salt with excellent buffering properties and consists of white crystalline granules . It is more soluble in water than borax .
Synthesis Analysis
Potassium Tetraborate Tetrahydrate is synthesized through the controlled reaction of potassium hydroxide, water, and boric acid .Molecular Structure Analysis
The molecular formula of Potassium Tetraborate Tetrahydrate is K2B4O7·4H2O . Its crystals belong to the orthorhombic crystal system with space group P 2 1 2 1 2 1 .Chemical Reactions Analysis
When dissolved in water, Potassium Tetraborate Tetrahydrate hydrolyzes to give a mildly alkaline solution. It is capable of neutralizing acids and combines with strong alkalis to lower their pH .Physical And Chemical Properties Analysis
Potassium Tetraborate Tetrahydrate is a white crystalline salt with good buffering properties . The pH of a 2% (wt.) solution of Potassium Tetraborate Tetrahydrate is 9.2 . It shows little tendency to cake except after prolonged storage or when severely wetted by rain or substantial water penetration .Scientific Research Applications
Production of Anhydrous Potassium Tetraborate : PTT can be converted to anhydrous potassium tetraborate, which is used in various industrial applications. This process involves a fluidized bed calcinatory and requires at least two stages of dehydration to achieve a commercially viable product (Sahin, Cennetkusu, Dolaş, & Özdemir, 2006).
Nucleation Kinetics : Research on the nucleation kinetics of PTT, including the study of metastable zone widths and induction periods, provides insights into its behavior in aqueous solutions. This is important for understanding and controlling crystallization processes in industrial settings (Sahin, Dolaş, & Demir, 2007).
Biochemical Effects : Studies on the genetic and biochemical effects of PTT in human blood cell cultures reveal its non-genotoxic nature and its potential to increase antioxidant capacity at low concentrations, highlighting its safety and possible health benefits (Çelikezen, Turkez, Toğar, & İzgi, 2014).
Dehydration Processes : The dehydration of tetrahydrate potassium pentaborate, closely related to PTT, is studied in fluidized bed reactors, providing insights into the optimal conditions and kinetics of dehydration processes in industrial applications (Yang, Li, & Zhang, 2005).
Structural Analysis of Aqueous Solutions : X-ray scattering studies reveal the structure of aqueous potassium tetraborate solutions, providing crucial data for understanding the hydration and interaction of ions in these solutions, which is essential for many chemical processes (Fang, Zhu, Fang, Zhou, Tao, & Xu, 2013).
Antifungal Properties : Potassium tetraborate has been found to have antifungal properties, specifically against Colletotrichum gloeosporioides on mango, indicating its potential as a natural alternative to synthetic fungicides in agriculture (Shi, Li, Qin, & Tian, 2011).
Ion Hydration and Association : Detailed studies on ion hydration and association in aqueous potassium tetrahydroxyborate solutions, a variant of potassium tetraborate, contribute to the understanding of ionic interactions in solutions, which is crucial for various chemical and industrial processes (Zhu, Yamaguchi, Yoshida, Zhang, Liu, Zhou, & Fang, 2020).
Raman Spectroscopy Analysis : Raman spectroscopic studies provide insights into the structure and behavior of potassium tetraborate and potassium metaborate solutions, facilitating a deeper understanding of borate solutions in various industrial and research contexts (Cao Ling-di, 2011).
Safety And Hazards
Future Directions
properties
IUPAC Name |
dipotassium;dioxido-[(4-oxoboranyloxy-1,3,2,4-dioxadiboretan-2-yl)oxy]borane;tetrahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B4O7.2K.4H2O/c5-1-8-3-10-4(11-3)9-2(6)7;;;;;;/h;;;4*1H2/q-2;2*+1;;;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZICZLCGJZRAHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(=O)OB1OB(O1)OB([O-])[O-].O.O.O.O.[K+].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
B4H8K2O11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9052765 |
Source
|
| Record name | Boron potassium oxide (B4K2O7), tetrahydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9052765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dipotassium;dioxido-[(4-oxoboranyloxy-1,3,2,4-dioxadiboretan-2-yl)oxy]borane;tetrahydrate | |
CAS RN |
12045-78-2 |
Source
|
| Record name | Boron potassium oxide (B4K2O7), tetrahydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9052765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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